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For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethylene glycol monovinyl ether (DEGMVE), a versatile monomer and chemical

intermediate, exhibits broad solvency in a range of organic liquids. This technical guide

provides a comprehensive overview of the solubility characteristics of DEGMVE in organic

solvents. While specific quantitative solubility data is limited in publicly available literature, this

document synthesizes qualitative information from various sources, discusses the structural

basis for its solubility, and presents generalized experimental protocols for its determination.

This guide is intended to assist researchers, scientists, and drug development professionals in

the effective selection of solvents and the design of experimental procedures involving

diethylene glycol monovinyl ether.

Introduction
Diethylene glycol monovinyl ether (CAS No. 929-37-3) is an organic compound featuring

both a vinyl ether and a primary alcohol functional group. This unique bifunctionality makes it a

valuable building block in polymer synthesis and various chemical modifications.

Understanding its solubility in different organic solvents is critical for its application in reaction

chemistry, purification processes, and formulation development.
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A summary of the key physicochemical properties of diethylene glycol monovinyl ether is
presented in Table 1.

Property Value Reference

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Appearance Colorless liquid [1][2]

Boiling Point 196 °C [3]

Density 0.968 g/mL at 25 °C [3]

Flash Point 82 °C (180 °F)

Water Solubility Soluble [4]

Solubility in Organic Solvents
Qualitative Solubility Summary
Diethylene glycol monovinyl ether is widely reported to be miscible with a variety of organic

solvents.[1][2] Its molecular structure, containing a polar hydroxyl group, ether linkages, and a

less polar vinyl group, allows for favorable interactions with a broad spectrum of solvents.

Based on available information and the properties of structurally similar compounds like

diethylene glycol monoethyl ether, DEGMVE is expected to be fully miscible with or highly

soluble in the following classes of organic solvents:

Alcohols: (e.g., methanol, ethanol, isopropanol) due to hydrogen bonding interactions with

the hydroxyl group.

Ketones: (e.g., acetone, methyl ethyl ketone) due to dipole-dipole interactions.

Ethers: (e.g., diethyl ether, tetrahydrofuran) due to the "like dissolves like" principle with its

own ether linkages.
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Aromatic Hydrocarbons: (e.g., toluene, benzene) based on the solubility of similar glycol

ethers.

Chlorinated Solvents: (e.g., dichloromethane, chloroform).

It is anticipated to have lower solubility in:

Aliphatic Hydrocarbons: (e.g., hexane, heptane) due to the significant difference in polarity.

A summary of the expected qualitative solubility is presented in Table 2.

Solvent Class Representative Solvents Expected Solubility

Alcohols Methanol, Ethanol Miscible

Ketones Acetone, Methyl Ethyl Ketone Miscible

Ethers Diethyl Ether, Tetrahydrofuran Miscible/Very Soluble

Aromatic Hydrocarbons Toluene, Benzene Soluble

Aliphatic Hydrocarbons Hexane, Heptane Sparingly Soluble/Insoluble

Structural Basis for Solubility
The solubility characteristics of diethylene glycol monovinyl ether can be attributed to its

molecular structure, as depicted in the diagram below.
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Factors Influencing the Solubility of Diethylene Glycol Monovinyl Ether

Polar Solvents (e.g., Alcohols, Water) Non-Polar Solvents (e.g., Hydrocarbons)

Diethylene Glycol Monovinyl Ether

Hydrogen Bonding
(Hydroxyl Group)

High Solubility

Dipole-Dipole Interactions
(Ether Linkages)

Good Solubility

Van der Waals Forces
(Alkyl Chain & Vinyl Group)

Limited Solubility

Click to download full resolution via product page

Solubility Influences of DEGMVE.

The presence of the terminal hydroxyl group allows for strong hydrogen bonding with protic

solvents like alcohols and water. The ether linkages contribute to its polarity, enabling dipole-

dipole interactions with aprotic polar solvents such as ketones. The vinyl group and the

ethylene backbone provide some non-polar character, allowing for weaker van der Waals

interactions with less polar solvents.

Experimental Protocols for Solubility Determination
While specific experimental data for the solubility of diethylene glycol monovinyl ether is not

readily available, the following general protocols can be employed to determine its solubility in

a given organic solvent.

General Experimental Workflow
The general workflow for determining the solubility of a liquid like diethylene glycol
monovinyl ether is depicted below.
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General Workflow for Experimental Solubility Determination

Preparation of Saturated Solution

Equilibration
(Stirring at Constant Temperature)

Phase Separation
(Centrifugation or Settling)

Quantification of Solute in Supernatant

Data Analysis and Solubility Calculation

Click to download full resolution via product page

Solubility Determination Workflow.

Method 1: Gravimetric Determination
This method is suitable for determining the concentration of a saturated solution.

Materials:

Diethylene glycol monovinyl ether

Selected organic solvent
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Analytical balance

Thermostatically controlled shaker or magnetic stirrer

Centrifuge (optional)

Glass vials with screw caps

Pipettes

Evaporating dish

Procedure:

Add an excess amount of diethylene glycol monovinyl ether to a known volume or mass

of the organic solvent in a sealed vial.

Place the vial in a thermostatically controlled shaker or on a magnetic stirrer at a constant

temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) to ensure saturation.

Separate the undissolved phase by allowing the mixture to stand or by centrifugation.

Carefully transfer a known volume or mass of the clear supernatant to a pre-weighed

evaporating dish.

Evaporate the solvent under controlled conditions (e.g., in a fume hood or under reduced

pressure).

Once the solvent is fully evaporated, weigh the evaporating dish containing the dissolved

diethylene glycol monovinyl ether.

Calculate the solubility based on the mass of the solute in the known volume or mass of the

solvent.

Method 2: Visual Miscibility Titration
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This method is useful for determining miscibility or the point of saturation for partially miscible

systems.

Materials:

Diethylene glycol monovinyl ether

Selected organic solvent

Burette

Graduated cylinder or volumetric flask

Stirred vessel

Procedure:

Place a known volume of the organic solvent into the stirred vessel.

Slowly add diethylene glycol monovinyl ether from a burette while continuously stirring.

Observe the solution for any signs of turbidity or phase separation.

The volume of diethylene glycol monovinyl ether added just before the solution becomes

cloudy or separates into two phases is recorded.

The solubility can be expressed as the volume of solute per volume of solvent. For complete

miscibility, no phase separation will be observed.

Conclusion
Diethylene glycol monovinyl ether is a highly versatile solvent and chemical intermediate

with broad solubility in many common organic solvents. This is attributed to its bifunctional

nature, possessing both polar (hydroxyl and ether) and non-polar (vinyl and alkyl) moieties.

While quantitative solubility data is scarce, the qualitative information and the provided

experimental protocols offer a solid foundation for its use in research and development. For

critical applications, it is recommended that researchers experimentally determine the solubility

in their specific solvent systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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